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Compound of Interest

Compound Name: alpha-Bourbonene

Cat. No.: B1203144

Essential Safety and Handling Guide for alpha-
Bourbonene

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of alpha-
Bourbonene (CAS No. 5208-58-2), a sesquiterpenoid. Given the limited availability of a
specific Safety Data Sheet (SDS), this document synthesizes information on its known
properties and general safety protocols for volatile and flammable organic compounds.
Adherence to these guidelines is essential to ensure a safe laboratory environment.

Hazard Assessment and Personal Protective
Equipment (PPE)

alpha-Bourbonene is a volatile organic compound with a high flash point, indicating it is a
combustible liquid. While specific toxicity data is not readily available, its chemical class
suggests that inhalation of vapors and skin contact should be minimized.

Recommended Personal Protective Equipment (PPE):
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Protection Type Specific Recommendations Rationale

) Chemical safety goggles or a Protects against splashes and
Eye and Face Protection )
full-face shield. vapors.

Prevents skin contact and

) ] Nitrile or neoprene gloves. A protects from potential
Skin Protection
flame-retardant lab coat. splashes of the flammable
liquid.

Work in a well-ventilated area

or a chemical fume hood. If o ) )
) ) S Minimizes inhalation of
Respiratory Protection ventilation is inadequate, use a _
) ) ) potentially harmful vapors.
respirator with an organic

vapor cartridge.

Physical and Chemical Properties

A summary of the known quantitative data for alpha-Bourbonene is provided below for easy

reference.
Property Value Source
Chemical Formula C15H24 PubChem[1]
Molecular Weight 204.35 g/mol PubChem[1]
Boiling Point 254-256 °C @ 760 mmHg Perflavory[2]
Flash Point 105 °C (221 °F) Perflavory[2]

0.026 mmHg @ 25 °C
Vapor Pressure . Perflavory[2]
(estimated)

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the necessary steps for safely handling alpha-Bourbonene from receipt
to use in experimental procedures.

* Receiving and Storage:
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o Upon receipt, inspect the container for any damage or leaks.
o Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.
o Ensure the container is tightly sealed.

o Store away from incompatible materials such as strong oxidizing agents.

e Preparation for Use:
o Work within a certified chemical fume hood to minimize vapor inhalation.
o Ensure all necessary PPE is worn correctly before handling the substance.
o Have spill control materials (e.g., absorbent pads, sand) readily available.
o Use spark-proof tools and equipment to prevent ignition.
o Experimental Procedure:
o Dispense the smallest required amount of alpha-Bourbonene for the experiment.
o Keep the primary container sealed when not in use.

o Avoid direct contact with skin and eyes. In case of accidental contact, flush the affected
area with copious amounts of water for at least 15 minutes and seek medical attention.

o If inhalation occurs, move to fresh air immediately. If breathing is difficult, seek medical
attention.

Disposal Plan

Proper disposal of alpha-Bourbonene and contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection:

o Collect all waste containing alpha-Bourbonene, including unused material, contaminated
labware, and spill cleanup debris, in a designated and clearly labeled hazardous waste
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container.
o The container must be made of a compatible material and kept tightly sealed.

o Waste Segregation:
o Do not mix alpha-Bourbonene waste with other incompatible waste streams.
» Disposal Procedure:

o Dispose of the hazardous waste through your institution's Environmental Health and
Safety (EHS) office.

o Follow all local, state, and federal regulations for the disposal of volatile organic waste.

Safe Handling and Disposal Workflow

The following diagram illustrates the key decision points and actions for the safe handling and
disposal of alpha-Bourbonene.
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alpha-Bourbonene: Safe Handling and Disposal Workflow
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Caption: Workflow for safe handling and disposal of alpha-Bourbonene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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